Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity
Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity
Brand Name:
Vulcanchem
CAS No.:
1315629-79-8
VCID:
VC0030373
InChI:
InChI=1S/C33H35FN2O7.Na/c1-21(2)32(41)31(29(40)35-25-11-7-4-8-12-25)30(43-31,22-9-5-3-6-10-22)33(23-13-15-24(34)16-14-23)36(32)18-17-27(42-33)19-26(37)20-28(38)39;/h3-16,21,26-27,37,41H,17-20H2,1-2H3,(H,35,40)(H,38,39);/q;+1/p-1
SMILES:
CC(C)C1(C2(C(O2)(C3(N1CCC(O3)CC(CC(=O)[O-])O)C4=CC=C(C=C4)F)C5=CC=CC=C5)C(=O)NC6=CC=CC=C6)O.[Na+]
Molecular Formula:
C33H34FN2NaO7
Molecular Weight:
612.63
Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity
CAS No.: 1315629-79-8
Reference Standards
VCID: VC0030373
Molecular Formula: C33H34FN2NaO7
Molecular Weight: 612.63
| CAS No. | 1315629-79-8 |
|---|---|
| Product Name | Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity |
| Molecular Formula | C33H34FN2NaO7 |
| Molecular Weight | 612.63 |
| IUPAC Name | sodium;4-[1-(4-fluorophenyl)-5-hydroxy-2-phenyl-4-(phenylcarbamoyl)-5-propan-2-yl-3,10-dioxa-6-azatricyclo[4.4.0.02,4]decan-9-yl]-3-hydroxybutanoate |
| Standard InChI | InChI=1S/C33H35FN2O7.Na/c1-21(2)32(41)31(29(40)35-25-11-7-4-8-12-25)30(43-31,22-9-5-3-6-10-22)33(23-13-15-24(34)16-14-23)36(32)18-17-27(42-33)19-26(37)20-28(38)39;/h3-16,21,26-27,37,41H,17-20H2,1-2H3,(H,35,40)(H,38,39);/q;+1/p-1 |
| Standard InChIKey | SJDGRTRCGRODGR-UHFFFAOYSA-M |
| SMILES | CC(C)C1(C2(C(O2)(C3(N1CCC(O3)CC(CC(=O)[O-])O)C4=CC=C(C=C4)F)C5=CC=CC=C5)C(=O)NC6=CC=CC=C6)O.[Na+] |
| Synonyms | 1b-(4-Fluorophenyl)hexahydro-β,7-dihydroxy-7-(1-methylethyl)-1a-phenyl-7a-[(phenylamino)carbonyl]-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine-3-butanoic Acid Sodium; ATV-cycloFP Sodium; ATV-FX1 sodium salt_x000B_ |
| PubChem Compound | 71313522 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume